Cas no 1142815-95-9 (rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride)

• Product Name: rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride
• CAS No: 1142815-95-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD29065889
• CID: 5242731
• PubChem ID: 121553479
• Update Time: 2025-05-25

rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1R,2R)-2-(3-methoxyphenyl)cyclopropyl]methanamine hydrochloride
• [(1R,2R)-2-(3-methoxyphenyl)cyclopropyl]methanamine;hydrochloride
• rac-[(1r,2r)-2-(3-methoxyphenyl)cyclopropyl]methanamine hydrochloride
• Z2327059239
• Cyclopropanemethanamine, 2-(3-methoxyphenyl)-, hydrochloride (1:1), (1R,2R)-rel-
• rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride

• MDL： MFCD29065889
• Inchi： 1S/C11H15NO.ClH/c1-13-10-4-2-3-8(5-10)11-6-9(11)7-12;/h2-5,9,11H,6-7,12H2,1H3;1H/t9-,11-;/m0./s1
• InChI Key： ABWWRNPKXWVLTE-ROLPUNSJSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)[C@@H]1C[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 35.2

Additional information on rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride

Professional Introduction to Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine Hydrochloride (CAS No. 1142815-95-9)

Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride, a compound with the CAS number 1142815-95-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and aromatic substituents, make it a promising candidate for further investigation in drug discovery and development.

The< strong>Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride molecule is characterized by a cyclopropyl ring substituted with a 3-methoxyphenyl group and an amine functional group. The presence of multiple stereocenters in the molecule contributes to its complex stereochemistry, which is crucial for its biological activity. This complexity has made it an attractive subject for synthetic chemists and pharmacologists alike.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The< strong>Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride compound has been studied for its potential role in modulating various biological processes. Its structural similarity to known bioactive molecules suggests that it may exhibit similar pharmacological effects. Preliminary studies have indicated that this compound may have< strong>antidepressant-like properties, making it a candidate for further exploration in the treatment of mood disorders.

The< strong>3-methoxyphenyl substituent in the molecule is particularly noteworthy, as it is known to enhance the lipophilicity and binding affinity of many pharmacological compounds. This feature could be exploited to improve the bioavailability and efficacy of drugs derived from this scaffold. Additionally, the cyclopropyl ring introduces rigidity to the molecular structure, which can influence how the compound interacts with biological targets.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites and interactions for< strong>Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride. These insights have guided experimental efforts aimed at optimizing the compound's pharmacological profile. For instance, virtual screening has helped identify analogs that may exhibit enhanced potency or selectivity.

The< strong>hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is essential for formulation development and clinical trials. Improved solubility can lead to better absorption and distribution within the body, thereby enhancing its therapeutic effects. This aspect has been a focus of attention in recent formulation studies aimed at maximizing the bioavailability of this class of compounds.

In vitro studies have provided valuable insights into the mechanism of action of< strong>Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride. These studies have revealed that the compound interacts with several key neurotransmitter systems, including serotonin and dopamine pathways. The modulation of these systems is believed to contribute to its potential antidepressant effects. Further research is needed to fully elucidate the molecular mechanisms underlying these interactions.

The synthesis of enantiomerically pure forms of this compound has been a challenge due to its complex stereochemistry. However, recent advances in asymmetric synthesis have made it possible to produce high-purity enantiomers on a scalable basis. This development has opened up new avenues for studying the stereochemical aspects of drug design and optimization.

The< strong>cyclopropylmethanamine core structure is unique and has not been extensively explored in medicinal chemistry until recently. However, its potential as a pharmacophore has become increasingly recognized due to its ability to interact with biological targets in novel ways. This has spurred interest in developing libraries of cyclopropyl-containing compounds for high-throughput screening.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like< strong>Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride represent promising leads that could eventually lead to new treatments for various diseases. As our understanding of biological pathways continues to grow, so too does our ability to design molecules that target them effectively.

In conclusion, Rac-(1R,2R)-2-(3-methoxyphenyl)cyclopropylmethanamine hydrochloride (CAS No. 1142815-95-9) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As scientists continue to unravel the complexities of drug design and optimization, compounds like this one will play a crucial role in shaping the future of medicine.